4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C22H18N4O5S/c27-20(23-22-25-24-21(31-22)19-8-4-14-30-19)16-9-11-17(12-10-16)32(28,29)26-13-3-6-15-5-1-2-7-18(15)26/h1-2,4-5,7-12,14H,3,6,13H2,(H,23,25,27)
• InChI Key: ABCSCWARKDMHQU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)S(=O)(=O)C3=CC=C(C=C3)C(=O)NC4=NN=C(O4)C5=CC=CO5
• Molecular Formula: C22H18N4O5S
• Molecular Weight: 450.5 g/mol

Description

4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C22H18N4O5S and its molecular weight is 450.47. The purity is usually 95%.
BenchChem offers high-quality 4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Application in Medicinal Chemistry

1,3,4-Oxadiazoles and furan-2-yl derivatives are important classes of heterocyclic compounds. They have been widely studied due to their broad range of chemical and biological properties.

Method of Application

These compounds are typically synthesized from acyl hydrazides. For example, 5-furan-2-yl [1,3,4]oxadiazole-2-thiol and 5-furan-2-yl-4H [1,2,4]-triazole-3-thiol were synthesized from furan-2-carboxylic acid hydrazide.

Application in Material Science

1,3,4-Oxadiazoles are widely applied in the development of advanced materials, such as electroluminescent and electron-transport materials.

Method of Application

The oxadiazole molecule is composed of two nitrogen atoms and one oxygen atom, forming a five-membered heterocyclic ring. Structures of this type have been successfully used in the treatment of various diseases in humans and animals, and play an important role in modern agriculture.

Results and Outcomes

These structures have become promising scaffolds for materials science applications, e.g., OLEDs, membranes for high-pressure mixed-gas separation, corrosion inhibitors, optoelectronic devices, energetic materials, and metal ion sensors.

Application in Agriculture

Furan derivatives are used in agriculture as they can act as plant protection agents due to their herbicidal, insecticidal and fungicidal activity.

Method of Application

Furan is processed from furfural, which is an organic compound obtained from biomass feedstock. Thus, furan is a green and environmentally friendly material.

Results and Outcomes

Furan is used to produce pharmaceuticals, resin, agrochemicals, and lacquers. It is a key starting material for a variety of industries for the preparation of many useful products.